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Compound of Interest

Compound Name: Acid Alizarin Red B

Cat. No.: B12377874 Get Quote

An In-depth Technical Guide to Acid Alizarin Red B and its Common Counterpart, Alizarin Red

S

Introduction
For researchers, scientists, and professionals in drug development, the precise identification

and application of chemical reagents are paramount. This guide addresses the common

synonyms, technical properties, and applications of Acid Alizarin Red B. It also provides a

detailed comparative analysis with the more prevalent Alizarin Red S, a compound often

associated with similar applications but possessing a distinct chemical identity. This document

aims to clarify the distinctions between these two dyes and serves as a comprehensive

resource for their use in laboratory settings.

Acid Alizarin Red B: Synonyms and Chemical
Identity
Acid Alizarin Red B is an acid chrome monoazo dye.[1] Despite inquiries for common

synonyms, multiple chemical suppliers explicitly state that Acid Alizarin Red B has no widely

recognized synonyms.[2] It is crucial to refer to this compound by its specific name and CAS

number to avoid confusion.

Chemical and Physical Properties
A summary of the key properties of Acid Alizarin Red B is presented in the table below.
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Property Value

CAS Number 1836-22-2

Molecular Formula C₁₇H₉N₂Na₃O₉S₂

Molecular Weight 518.36 g/mol

Appearance Bright, scarlet, translucent red dye

Application
Dyes wool Bordeaux red, used for calcium

determination.[1][3]

Alizarin Red S: A Widely Used Alternative
In the context of biomedical research, particularly in studies involving calcification and

osteogenesis, Alizarin Red S is a much more commonly utilized dye.[4] Due to its frequent use,

it is often mistakenly cross-referenced with other red dyes. It is imperative for researchers to

understand that Acid Alizarin Red B and Alizarin Red S are chemically distinct compounds.

Common Synonyms for Alizarin Red S
Alizarin Red S is known by a variety of synonyms, including:

Mordant Red 3

C.I. 58005

Sodium alizarinsulfonate

Alizarine S

Alizarine sulfonate

Alizarin Red, water-soluble

Alizarin Carmine

Alizarin sodium monosulfonate
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Chemical and Physical Properties of Alizarin Red S
The properties of Alizarin Red S are summarized in the table below for comparison.

Property Value

CAS Number 130-22-3

Molecular Formula C₁₄H₇NaO₇S

Molecular Weight 342.25 g/mol

Appearance Orange-yellow powder

Application

Histological stain for calcium deposits in tissues,

quantification of mineralization in osteogenesis

assays.

Experimental Protocol: Alizarin Red S Staining for
Calcium Mineralization
Alizarin Red S is the gold standard for detecting and quantifying mineralization in cell culture.

The following protocol is a widely accepted method for staining calcium deposits in in vitro

osteogenesis assays.

Reagents and Equipment
Alizarin Red S (CAS 130-22-3)

Distilled water (ddH₂O)

0.1% Ammonium hydroxide or 10% Hydrochloric acid (for pH adjustment)

Phosphate-buffered saline (PBS)

4% Paraformaldehyde or 10% Formalin (for cell fixation)

10% Acetic acid or 10% Cetylpyridinium chloride (for quantification)
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Microplate reader (for quantification)

Staining Procedure
Cell Culture and Induction of Osteogenesis: Culture cells to confluence and treat with

osteogenic differentiation medium. The optimal duration of induction should be determined

empirically by observing the formation of calcified nodules.

Fixation: Carefully aspirate the culture medium and wash the cells 2-3 times with PBS. Fix

the cells with 4% paraformaldehyde or 10% formalin for 15-30 minutes at room temperature.

Washing: Remove the fixative and wash the cells 2-3 times with ddH₂O to remove any

residual fixative.

Staining: Add the 2% Alizarin Red S solution (pH 4.1-4.3) to each well, ensuring the cell

monolayer is completely covered. Incubate for 20-45 minutes at room temperature, protected

from light.

Final Washes: Remove the Alizarin Red S solution and wash the cells 3-5 times with ddH₂O

to reduce background staining.

Visualization: The stained mineralized nodules, appearing as bright orange-red deposits, can

be visualized using a bright-field microscope.

Quantification of Mineralization
Elution: After imaging, add 10% acetic acid or 10% cetylpyridinium chloride to each well to

elute the bound Alizarin Red S stain. Incubate for 15-30 minutes at room temperature with

gentle shaking.

Neutralization (if using acetic acid): Transfer the slurry to a microcentrifuge tube, heat at

85°C for 10 minutes, and then cool on ice for 5 minutes. Centrifuge at 20,000 x g for 15

minutes. Transfer the supernatant to a new tube and neutralize with 10% ammonium

hydroxide.

Absorbance Measurement: Read the absorbance of the solution at 405 nm (for acetic acid

extraction) or 562 nm (for cetylpyridinium chloride extraction) using a microplate reader. The

absorbance is directly proportional to the amount of mineralized calcium.
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Visualizing Experimental Workflows and Signaling
Pathways
Experimental Workflow for Alizarin Red S Staining and
Quantification

Cell Preparation and Osteogenic Induction

Staining Procedure

Analysis

Culture cells to confluency

Induce osteogenesis

Fix cells (e.g., 4% PFA)

Wash with ddH2O

Stain with Alizarin Red S (pH 4.1-4.3)

Wash with ddH2O to remove excess stain

Qualitative Analysis:
Microscopy

Quantitative Analysis:
Elution & Spectrophotometry
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Click to download full resolution via product page

Caption: Workflow for Alizarin Red S staining and analysis.

Key Signaling Pathways in Osteogenesis
The process of osteogenesis, which is assessed by Alizarin Red S staining, is regulated by

complex signaling pathways. The Bone Morphogenetic Protein (BMP) and Wingless-related

integration site (Wnt) pathways are critical in this process.

BMP Signaling Pathway Wnt Signaling Pathway
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Caption: Key signaling pathways in osteoblast differentiation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. merriam-webster.com [merriam-webster.com]

2. chemscene.com [chemscene.com]

3. medchemexpress.com [medchemexpress.com]

4. benchchem.com [benchchem.com]

To cite this document: BenchChem. [What are the common synonyms for Acid Alizarin Red
B?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377874#what-are-the-common-synonyms-for-acid-
alizarin-red-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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